10-Deacetyl-7,10-dimethoxy-Baccatin III-d6
10-Deacetyl-7,10-dimethoxy-Baccatin III-d6
Brand Name:
Vulcanchem
CAS No.:
1383325-07-2
VCID:
VC0126802
InChI:
InChI=1S/C31H40O10/c1-16-19(33)14-31(36)26(40-27(35)18-11-9-8-10-12-18)24-29(5,25(34)23(38-7)22(16)28(31,3)4)20(37-6)13-21-30(24,15-39-21)41-17(2)32/h8-12,19-21,23-24,26,33,36H,13-15H2,1-7H3/t19-,20-,21+,23+,24-,26-,29+,30-,31+/m0/s1/i6D3,7D3
SMILES:
CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC)C)OC
Molecular Formula:
C31H40O10
Molecular Weight:
578.688
10-Deacetyl-7,10-dimethoxy-Baccatin III-d6
CAS No.: 1383325-07-2
Reference Standards
VCID: VC0126802
Molecular Formula: C31H40O10
Molecular Weight: 578.688
| CAS No. | 1383325-07-2 |
|---|---|
| Product Name | 10-Deacetyl-7,10-dimethoxy-Baccatin III-d6 |
| Molecular Formula | C31H40O10 |
| Molecular Weight | 578.688 |
| IUPAC Name | [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4-acetyloxy-1,15-dihydroxy-10,14,17,17-tetramethyl-11-oxo-9,12-bis(trideuteriomethoxy)-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate |
| Standard InChI | InChI=1S/C31H40O10/c1-16-19(33)14-31(36)26(40-27(35)18-11-9-8-10-12-18)24-29(5,25(34)23(38-7)22(16)28(31,3)4)20(37-6)13-21-30(24,15-39-21)41-17(2)32/h8-12,19-21,23-24,26,33,36H,13-15H2,1-7H3/t19-,20-,21+,23+,24-,26-,29+,30-,31+/m0/s1/i6D3,7D3 |
| Standard InChIKey | MGJMLMORVVDLIU-LTLZUEMESA-N |
| SMILES | CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC)C)OC |
| Synonyms | (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(Acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-9,11-dihydroxy-4,6-dimethoxy-4a,8,13,13-tetramethyl-7,11-methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one-d6;_x000B_[2aR-(2aα,4β,4aβ,6β,9α,11α,1 |
| PubChem Compound | 89912523 |
| Last Modified | Nov 11 2021 |
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